Cas no 1415800-44-0 (Bromoacetamido-PEG2-C2-acid)

• Product Name: Bromoacetamido-PEG2-C2-acid
• CAS No: 1415800-44-0
• MF: C₉H₁₆BrNO₅
• MW: 298.131042480469
• CID: 3046336
• PubChem ID: 77078509
• Update Time: 2025-10-31

Bromoacetamido-PEG2-C2-acid Chemical and Physical Properties

Names and Identifiers

• Bromoacetamido-PEG2-acid
• 3-(2-(2-(2-Bromoacetamido)ethoxy)ethoxy)propanoic acid
• Bromoacetamido-PEG2-C2-acid
• 1415800-44-0
• MFCD22683317
• CS-0114547
• Bromoacetamido-PEG2-CH2CH2COOH
• DTXSID401191917
• AKOS030629106
• 3-(2-(2-(2-Bromoacetamido)ethoxy)ethoxy)propanoicacid
• DA-61887
• BP-20985
• MS-24279
• HY-141380
• S10539
• 3-{2-[2-(2-BROMOACETAMIDO)ETHOXY]ETHOXY}PROPANOIC ACID
• SCHEMBL15697632
• 3-[2-[2-[(2-bromoacetyl)amino]ethoxy]ethoxy]propanoic acid

• Inchi： 1S/C9H16BrNO5/c10-7-8(12)11-2-4-16-6-5-15-3-1-9(13)14/h1-7H2,(H,11,12)(H,13,14)
• InChI Key： PIANHFIJCGRNCU-UHFFFAOYSA-N
• SMILES： BrCC(NCCOCCOCCC(=O)O)=O

Computed Properties

• Exact Mass: 297.02119 g/mol
• Monoisotopic Mass: 297.02119 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 84.9
• Molecular Weight: 298.13

Additional information on Bromoacetamido-PEG2-C2-acid

Professional Introduction to Bromoacetamido-PEG2-C2-acid (CAS No. 1415800-44-0)

Bromoacetamido-PEG2-C2-acid, with the chemical identifier CAS No. 1415800-44-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This molecule, featuring a bromoacetamido moiety linked to a polyethylene glycol (PEG) chain of two units and terminated with a carboxylic acid group, exhibits unique properties that make it highly valuable in the development of novel therapeutic agents and diagnostic tools.

The bromoacetamido group serves as a versatile handle for further chemical modifications, enabling the synthesis of complex conjugates that can be tailored for specific biological applications. The PEG moiety, on the other hand, is well-known for its ability to enhance the pharmacokinetic properties of molecules, including improving solubility and reducing immunogenicity. The presence of a carboxylic acid group at the end of the molecule provides an additional site for functionalization, allowing for the attachment of other biomolecules or pharmacophores.

Recent advancements in the field of drug delivery systems have highlighted the importance of polymeric carriers in enhancing therapeutic efficacy. Among these carriers, PEGylated compounds have shown remarkable promise due to their biocompatibility and stability. The compound Bromoacetamido-PEG2-C2-acid is particularly noteworthy because it combines the benefits of PEGylation with the reactivity of the bromoacetamido group, making it an ideal candidate for constructing advanced drug delivery platforms.

In particular, researchers have been exploring the use of this compound in the development of targeted therapeutics. By attaching antibodies or other targeting ligands to the PEG chain, it is possible to create highly specific drug conjugates that can deliver payloads directly to diseased cells or tissues. This approach has been particularly successful in oncology, where targeted therapies have revolutionized the treatment of various cancers.

The carboxylic acid group in Bromoacetamido-PEG2-C2-acid also offers opportunities for further derivatization, enabling the creation of pH-sensitive or enzyme-responsive systems. Such modifications can enhance the specificity of drug delivery by releasing therapeutic agents only under certain physiological conditions. For instance, acidic environments found in tumor tissues can be exploited to trigger drug release, thereby increasing the efficacy of treatment while minimizing side effects.

Another area where this compound has shown promise is in the field of diagnostics. The ability to conjugate biomolecules with PEGylated compounds allows for the development of highly sensitive and specific diagnostic assays. For example, aptamers or antibodies can be linked to Bromoacetamido-PEG2-C2-acid to create biosensors that can detect disease markers with high accuracy. This has significant implications for early diagnosis and monitoring of various diseases.

The synthesis of Bromoacetamido-PEG2-C2-acid involves a series of well-established chemical reactions, including etherification and bromination processes. The use of high-purity reagents and controlled reaction conditions is essential to ensure optimal yield and quality. Advances in synthetic methodologies have made it possible to produce this compound on a large scale, facilitating its use in industrial applications.

In conclusion, Bromoacetamido-PEG2-C2-acid (CAS No. 1415800-44-0) is a multifunctional compound with broad applications in pharmaceuticals and diagnostics. Its unique structure combines the reactivity of the bromoacetamido group with the biocompatibility and stability provided by PEGylation. The carboxylic acid terminus further enhances its utility by allowing additional functionalization. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic and diagnostic technologies.